Cas no 73-40-5 (Guanine)

Guanine Properties

Names and Identifiers

• 2-Amino-1H-purin-6(7H)-one
• 2-Amino-1,7-dihydro-6H-purin-6-one
• 2-Aminohypoxanthine
• 2-Amino-6-hydroxypurine
• Guanine
• GUANINE(Anhydrous)(RG)
• 2-amino-1,9-dihydro-6H-purin-6-one
• 2-amino-6-oxypurine
• dewpearl
• Gua
• guamine
• Guanie
• Guanin
• IMidoxanthin
• quanine
• Mearlmaid
• Pearl essence
• Guanine enol
• Stella Polaris
• Dew Pearl
• Natural pearl essence
• Natural white 1
• 2-Amino-6-purinol
• C.I. Natural White 1
• CI Natural white 1
• 6H-Purin-6-one, 2-amino-1,7-dihydro-
• Hypoxanthine, 2-amino-
• 6-Hydroxy-2-aminopurine
• 2-amino-9H-purin-6-ol
• C.I. 75170
• Mearlmaid AA
• CI 75170
• 6H-Purin-6-one, 2-amino-1,9-dihydro-
• Guanine Vetec(TM) reagent grade
• MLS001332376
• SMR000718809
• guanine
• G
• 2-amino-6-oxopurine
• MLSMR
• 2-Amino-1,7-dihydro-6H-purin-6-one (Guanine)
• +Expand

• MDL： MFCD00071533
• InChIKey： UYTPUPDQBNUYGX-UHFFFAOYSA-N
• Inchi： 1S/C5H5N5O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11)
• SMILES： O=C1C2=C(N=C([H])N2[H])N=C(N([H])[H])N1[H]
• BRN： 147911

Computed Properties

• Exact Mass: 151.04900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 151.049
• Heavy Atom Count: 11
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 26
• Surface Charge: 0
• Topological Polar Surface Area: 96.2
• Molecular Weight: 151.13

Experimental Properties

• LogP: -0.19040
• PSA: 100.45000
• Merck: 4564
• Refractive Index: 2.0000 (estimate)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 273.11°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Flash Point: 311.4 °C
• Solubility: 1 M NaOH: 0.1 M at 20 °C, clear, colorless
• Color/Form: White square crystalline or amorphous powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in ammonia water, potassium hydroxide aqueous solution, dilute acids, slightly soluble in alcohol and ether, almost insoluble in water.
• pka: 9.92(at 40℃)
• Density: 1.4456 (rough estimate)

Guanine Security Information

• Symbol: GHS07
• RTECS：MF8260000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：4°C, protect from light
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Guanine Customs Data

• HS CODE：29335990